3-Methoxy-2-nitrobenzaldehyde
Cat. No. B1294539
Key on ui cas rn:
53055-05-3
M. Wt: 181.15 g/mol
InChI Key: GDTUACILWWLIJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08884017B2
Procedure details
550 mg (3.97 mmol) of potassium carbonate and 350 mg (3.31 mmol) of methyl mercaptoacetate are added to a solution of 600 mg (3.31 mmol) of 3-methoxy-2-nitrobenzaldehyde in 8 ml of DMF. The reaction mixture is heated at 70° C. for 4 h. After cooling, water is added. The resulting precipitate is filtered off, washed with water and dried under reduced pressure. This gives 387 mg (45.7% of theory) of the title compound.
Identifiers
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REACTION_CXSMILES
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C(=O)([O-])[O-].[K+].[K+].[SH:7][CH2:8][C:9]([O:11][CH3:12])=[O:10].[CH3:13][O:14][C:15]1[C:16]([N+]([O-])=O)=[C:17]([CH:20]=[CH:21][CH:22]=1)[CH:18]=O.O>CN(C=O)C>[CH3:13][O:14][C:15]1[C:16]2[S:7][C:8]([C:9]([O:11][CH3:12])=[O:10])=[CH:18][C:17]=2[CH:20]=[CH:21][CH:22]=1 |f:0.1.2|
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Inputs
Step One
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Name
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Quantity
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550 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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350 mg
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Type
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reactant
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Smiles
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SCC(=O)OC
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Name
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Quantity
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600 mg
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Type
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reactant
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Smiles
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COC=1C(=C(C=O)C=CC1)[N+](=O)[O-]
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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FILTRATION
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Type
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FILTRATION
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Details
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The resulting precipitate is filtered off
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried under reduced pressure
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Outcomes
Product
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Name
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Type
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Smiles
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COC1=CC=CC=2C=C(SC21)C(=O)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
